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Compound of Interest
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N,N'-dimethylethanimidamide

hydrochloride

CAS No.: 5504-12-1

Cat. No.: B2664942

Get Quote

Executive Summary
Target Molecule: N,N'-Dimethylethanimidamide Hydrochloride[1]

CAS Registry Number: 5504-12-1

Core Strategy: Two-stage synthesis.

Pinner Salt Formation: Acid-catalyzed addition of methanol to acetonitrile to form methyl

acetimidate hydrochloride.

Amidinolysis & Transamination: Reaction of the imidate ester with excess methylamine to

displace both the methoxy group and the imino nitrogen (as ammonia), yielding the

symmetric amidine.
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Key Advantage: Uses inexpensive, readily available starting materials (acetonitrile,

methanol, methylamine) avoiding expensive orthoesters or unstable imidoyl chlorides.

Reaction Mechanism & Logic
The synthesis proceeds through a nucleophilic addition-elimination pathway.

Activation: Anhydrous HCl protonates the nitrile nitrogen, creating a highly electrophilic

nitrilium species.

Addition (Pinner Step): Methanol attacks the electrophilic carbon, forming the Methyl

Acetimidate Hydrochloride (Pinner Salt).

Substitution 1 (Amidinolysis): The first equivalent of methylamine attacks the imidate carbon,

displacing methanol to form N-methylacetamidine (mono-substituted).

Substitution 2 (Transamination): Under excess amine and thermal driving force, a second

equivalent of methylamine attacks the amidine core. The system re-equilibrates, displacing

ammonia (NH₃) to form the thermodynamically stable symmetric N,N'-dimethylacetamidine.

Mechanistic Pathway Diagram[2]
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Caption: Step-wise mechanistic progression from nitrile activation to the final symmetric

amidine via ammonia displacement.

Experimental Protocol
Phase 1: Synthesis of Methyl Acetimidate Hydrochloride
(Pinner Salt)
Objective: Isolate the moisture-sensitive imidate ester intermediate.

Parameter Specification

Reagents
Acetonitrile (1.0 eq), Methanol (1.1 eq),

Anhydrous HCl gas (>1.1 eq).

Solvent
Anhydrous Diethyl Ether or 1,4-Dioxane

(optional co-solvent).

Temperature -5°C to 0°C (Critical).

Atmosphere Nitrogen/Argon (Strictly Anhydrous).

Procedure:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, gas inlet tube, and a

drying tube (CaCl₂ or Drierite). Flame-dry the apparatus under nitrogen flow.

Charging: Charge the flask with Acetonitrile (41.05 g, 1.0 mol) and absolute Methanol (35.2

g, 1.1 mol). If using a co-solvent, add anhydrous Diethyl Ether (200 mL) to facilitate

precipitation.

Acidification: Cool the mixture to -5°C using an ice-salt bath. Slowly bubble anhydrous HCl

gas through the solution.

Note: Maintain temperature below 5°C to prevent Pinner salt decomposition into amide.

Continue bubbling until the solution is saturated (approx. 40-45 g of HCl).
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Crystallization: Seal the flask and store at 4°C for 24–48 hours. The Methyl Acetimidate

Hydrochloride will precipitate as a white, hygroscopic crystalline solid.

Isolation: Filter the solid rapidly under a blanket of dry nitrogen. Wash with cold anhydrous

ether.

Storage: Use immediately for Phase 2 or store in a desiccator at -20°C.

Phase 2: Conversion to N,N'-Dimethylethanimidamide
Hydrochloride
Objective: Convert the Pinner salt to the symmetric amidine using excess methylamine.

Parameter Specification

Reagents
Pinner Salt (from Phase 1), Methylamine (2.0 M

in THF or Methanol, >2.5 eq).

Solvent Anhydrous Methanol or Ethanol.

Temperature 0°C -> Room Temp -> 50°C (Reflux).

Pressure
Sealed vessel recommended to retain

Methylamine/Ammonia.

Procedure:

Resuspension: Suspend the isolated Pinner Salt (109.5 g, 1.0 mol) in anhydrous Methanol

(300 mL) in a pressure-rated vessel or autoclave.

Amine Addition: Cool to 0°C. Add a solution of Methylamine (e.g., 2.0 M in MeOH, 1.5 L, 3.0

mol).

Stoichiometry Note: A large excess (≥3 equivalents) is required to drive the equilibrium

from the mono-substituted amidine to the di-substituted product by displacing ammonia.

Reaction: Seal the vessel. Allow to warm to room temperature and stir for 4 hours. Then,

heat to 50–60°C for 12–16 hours.
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Observation: The initial precipitate (Pinner salt) will dissolve, and NH₃ gas will be

generated (internal pressure will rise).

Workup:

Cool the vessel to room temperature and carefully vent the excess Methylamine and

Ammonia.

Concentrate the solution in vacuo to remove solvent and residual ammonia.

The residue is the crude N,N'-dimethylethanimidamide hydrochloride.

Purification: Recrystallize from Isopropanol/Ether or Acetonitrile.

Yield: Typically 75–85%.

Characterization: ¹H NMR (D₂O) should show a singlet for the C-CH₃ and a singlet (or

doublet depending on pH/exchange) for the N-CH₃ groups.

Process Workflow Diagram
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Caption: Operational workflow separating the moisture-sensitive Pinner salt formation from the

high-pressure amidinolysis step.

Critical Control Points & Troubleshooting
Issue Cause Solution

Low Yield (Phase 1)
Moisture ingress hydrolyzing

Pinner salt to ester.

Ensure all solvents are dried

over molecular sieves (3Å).

Use a positive pressure of

Nitrogen.

Sticky Solid (Phase 1)
Incomplete crystallization or

excess alcohol.

Use Diethyl Ether as a co-

solvent to force precipitation.

Ensure HCl saturation is

complete.

Incomplete Substitution

(Phase 2)

Insufficient Methylamine or

premature venting.

Use at least 3.0 equivalents of

Methylamine. Maintain sealed

pressure to keep MeNH₂ in

solution during heating.

Ammonium Chloride

Contamination
Byproduct of reaction.

The product is an HCl salt, but

NH₄Cl is also formed.

Separation relies on solubility

differences in hot

Isopropanol/Acetonitrile

(Product is more soluble than

NH₄Cl).

Safety Considerations
Anhydrous HCl: Highly corrosive and toxic. Perform all bubbling in a well-ventilated fume

hood with a scrubber trap.

Pressure Reaction: Heating methylamine in a sealed vessel generates pressure. Use a rated

autoclave or heavy-wall pressure tube with a blast shield.

Exotherm: The reaction of Pinner salts with amines is exothermic. Add amine slowly at 0°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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